Cas no 2228992-48-9 (4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one)

• Product Name: 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one
• CAS No: 2228992-48-9
• MF: C₁₁H₁₅N₃O
• MW: 205.256302118301
• CID: 6369407
• PubChem ID: 165766044
• Update Time: 2025-07-17

4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one Chemical and Physical Properties

Names and Identifiers

• 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one
• EN300-1778604
• 2228992-48-9

• Inchi： 1S/C11H15N3O/c15-10-5-7(6-12-10)11-8-3-1-2-4-9(8)13-14-11/h7H,1-6H2,(H,12,15)(H,13,14)
• InChI Key： ZDXZDQVYXKMPKQ-UHFFFAOYSA-N
• SMILES： O=C1CC(CN1)C1C2=C(CCCC2)NN=1

Computed Properties

• Exact Mass: 205.121512110g/mol
• Monoisotopic Mass: 205.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.6
• Topological Polar Surface Area: 57.8Ų

Additional information on 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one

Introduction to 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one (CAS No. 2228992-48-9)

4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one, identified by its Chemical Abstracts Service (CAS) number 2228992-48-9, is a significant compound in the realm of pharmaceutical chemistry. This heterocyclic molecule has garnered attention due to its structural complexity and potential biological activities. The compound belongs to a class of derivatives that exhibit promising properties in various therapeutic applications, particularly in the modulation of neurological and cardiovascular pathways.

The molecular structure of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one consists of a fused indazole ring system connected to a pyrrolidinone moiety. This unique arrangement contributes to its distinct pharmacophoric features, making it a valuable scaffold for drug discovery. The indazole ring is known for its presence in several bioactive molecules, while the pyrrolidinone component adds another layer of functional diversity. Such structural characteristics often enhance the compound's ability to interact with biological targets, thereby influencing its potential therapeutic effects.

In recent years, there has been a surge in research focusing on indazole derivatives due to their diverse pharmacological profiles. Studies have demonstrated that molecules incorporating the indazole scaffold can exhibit properties such as receptor binding affinity and enzyme inhibition. Specifically, 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one has been investigated for its potential role in modulating neurotransmitter systems. This interest stems from the observation that indazole derivatives can interact with serotonin and dopamine receptors, which are pivotal in regulating mood and cognitive functions.

The pyrrolidinone moiety in 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one further contributes to its pharmacological relevance. Pyrrolidinone derivatives are known to possess anti-inflammatory and analgesic properties. The combination of these two structural motifs suggests that this compound may have multifaceted therapeutic applications. For instance, it could potentially be explored for the development of novel treatments for neurodegenerative disorders or as an adjunct therapy for mood disorders.

Recent advancements in computational chemistry have enabled more efficient screening of such compounds for biological activity. Virtual screening techniques have been employed to identify potential binding interactions between 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one and target proteins. These studies have highlighted its potential as an inhibitor of certain enzymes implicated in inflammation and oxidative stress. Such findings align with the growing interest in developing small-molecule inhibitors for chronic inflammatory conditions.

Experimental validation of these computational predictions has been crucial in advancing the understanding of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one's biological effects. In vitro assays have shown promising results regarding its interaction with various receptors and enzymes. Notably, studies have indicated that this compound may exhibit selectivity over off-target effects, which is a critical factor in drug development. Selective binding minimizes side effects and enhances therapeutic efficacy.

The synthesis of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one represents another area of interest within synthetic organic chemistry. The development of efficient synthetic routes allows for scalable production and further structural modifications. Advances in catalytic methods have enabled the construction of complex heterocyclic systems with greater precision and yield. Such improvements are essential for translating laboratory discoveries into viable pharmaceutical candidates.

The pharmacokinetic profile of 4-(4,5,6,7-tetrahydro-1H-indazol-3-yl)pyrrolidin-2-one is also under investigation to optimize its delivery and efficacy. Factors such as solubility, stability, and metabolic clearance rates are critical considerations in drug design. By understanding these parameters, researchers can develop formulations that enhance bioavailability and prolong therapeutic action. This knowledge is essential for ensuring that the compound reaches its target site effectively.

In conclusion, 4-(4,5,6,7-tetrahydro--1H--indazol--3--yl)pyrrolidin--2-one (CAS No.--2228992--48--9) is a promising compound with significant potential in pharmaceutical applications. Its unique structural features and demonstrated biological activities make it a valuable candidate for further research and development. As our understanding of molecular interactions continues to evolve, this compound will likely play a crucial role in addressing various therapeutic challenges.